3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide

• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 3-(7-methoxy-4-methyl-2-oxochromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H18N2O4S/c1-10-6-17(22)24-15-8-14(23-3)12(7-13(10)15)4-5-16(21)20-18-19-9-11(2)25-18/h6-9H,4-5H2,1-3H3,(H,19,20,21)
• InChI Key: BAABHNUWGBGSMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C(=C2)OC)CCC(=O)NC3=NC=C(S3)C

Description

3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide is a synthetic organic compound with the molecular formula C18H18N2O4S and a molecular weight of 358.42 g/mol . This research chemical is a hybrid molecule featuring a 7-methoxy-4-methylcoumarin (chromen-2-one) scaffold linked via a propanamide chain to a 5-methyl-1,3-thiazol-2-yl group. The coumarin core is a privileged structure in medicinal chemistry, known to be associated with a wide range of biological activities, including serving as a scaffold for anticoagulant, antibacterial, and antitumor agents . The 2-aminothiazole moiety is another prominent pharmacophore frequently investigated in drug discovery for its antitumor properties . The specific research value of this compound lies in its structural features, which combine these two biologically relevant motifs. Its structure suggests potential as a key intermediate or building block in medicinal chemistry programs, particularly for the synthesis and exploration of novel heterocyclic compounds. Researchers can utilize this compound as a core scaffold for developing potential enzyme inhibitors, given that similar propanamide derivatives have been designed as antagonists and agonists for various neurological targets and that coumarin-thiazole hybrids are active areas of scientific investigation. This product is intended for chemical and pharmaceutical research applications only. It is not for diagnostic, therapeutic, or any other human use.

Biological Activity

3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide is a synthetic compound belonging to the class of chromen derivatives. This compound exhibits a diverse range of biological activities, making it a subject of interest in medicinal chemistry and pharmacology. The structure of this compound includes a chromen moiety linked to a thiazole ring via a propanamide functional group, which may facilitate various chemical interactions and biological activities.

• Molecular Formula : C22H21N1O5S1
• Molecular Weight : 379.48 g/mol
• CAS Number : 1574474-73-9

Antimicrobial Activity

Recent studies have indicated that compounds containing thiazole rings exhibit significant antimicrobial properties. For instance, derivatives of thiazole have been reported to possess antibacterial and antifungal activities, potentially due to their ability to disrupt microbial cell membranes or inhibit essential enzymes .

Antitumor Activity

The chromen structure is known for its potential anticancer effects. Various studies have shown that chromen derivatives can induce apoptosis in cancer cells through multiple mechanisms, including the inhibition of Bcl-2 proteins, which are crucial for cell survival . The presence of the thiazole moiety may enhance this activity by improving binding affinity to cancer targets.

Table 1: Summary of Antitumor Activity

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	A431 (human epidermoid carcinoma)	1.61 ± 1.92	Bcl-2 inhibition
Compound B	U251 (human glioblastoma)	23.30 ± 0.35	Apoptosis induction

Anti-inflammatory Activity

Thiazole-containing compounds have also demonstrated anti-inflammatory properties. The modulation of inflammatory pathways by these compounds can be attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) .

Structure-Activity Relationship (SAR)

The structure of 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide suggests that both the chromen and thiazole components contribute significantly to its biological activity. The presence of methoxy and methyl groups enhances lipophilicity and bioavailability, which are critical for effective cellular uptake.

Table 2: Key Structural Features Influencing Activity

Feature	Impact on Activity
Methoxy Group	Increases lipophilicity
Thiazole Ring	Enhances antimicrobial and anticancer activity
Propanamide Linkage	Facilitates interaction with biological targets

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various thiazole derivatives, including those similar to the compound . The results demonstrated that compounds with structural similarities exhibited potent activity against Staphylococcus aureus and Candida albicans, indicating potential therapeutic applications in treating infections .

Investigation into Anticancer Properties

In vitro studies conducted on human cancer cell lines revealed that the compound significantly inhibited cell proliferation at concentrations as low as 10 µM. Mechanistic studies indicated that apoptosis was induced via mitochondrial pathways, supported by increased levels of cytochrome c release into the cytosol .

Scientific Research Applications

Anticancer Activity

Research indicates that thiazole-containing compounds exhibit promising anticancer properties. The incorporation of the chromenone structure enhances the compound's efficacy against various cancer cell lines.

Case Studies:

• A study demonstrated that thiazole derivatives showed significant cytotoxicity against human glioblastoma cells, with some exhibiting IC50 values in the low micromolar range .
• Another investigation into thiazole-pyridine hybrids indicated improved anti-breast cancer efficacy compared to standard treatments like 5-fluorouracil, suggesting that modifications to the thiazole moiety can yield potent anticancer agents .

Antimicrobial Activity

Compounds with thiazole structures are known for their antimicrobial properties. The specific compound has been evaluated for its effectiveness against various bacterial strains.

Findings:

• Thiazole derivatives have shown activity against both gram-positive and gram-negative bacteria. The presence of the methoxy and methyl groups in the chromenone structure may enhance membrane permeability, facilitating better antimicrobial action .

Anticonvulsant Activity

The anticonvulsant potential of thiazole-based compounds has been well-documented. The compound's structural features may contribute to its efficacy in seizure models.

Research Insights:

• A synthesis of novel thiazole-integrated compounds revealed significant anticonvulsant activity in animal models, with some derivatives providing up to 100% protection against induced seizures .

Comparison with Similar Compounds

Comparison with Structural Analogs

Coumarin-Based Propanamide Derivatives

3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-[3-(1-methyl-1H-benzimidazol-2-yl)propyl]propanamide (CAS: 1574353-15-3)

• Structure : Replaces the thiazole with a benzimidazole-propyl group.
• Molecular Formula : C₂₅H₂₇N₃O₄ (MW: 433.5) .

3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)propanamide (CAS: 1574355-41-1)

• Structure : Incorporates a carbazole moiety instead of thiazole.
• Properties : Carbazole’s planar structure may improve stacking interactions but increase steric hindrance.

3-[(5Z)-5-(2-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-oxo-2H-chromen-6-yl)propanamide (CAS: 900135-04-8)

• Structure: Substitutes the 5-methylthiazole with a thiazolidinone-chlorobenzylidene group.
• Molecular Formula : C₂₂H₁₅ClN₂O₄S₂ (MW: 471.0) .

Non-Coumarin Propanamide Hybrids

3-[(5-Aryl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3-thiazol-2-yl)propanamides

• Structure : Replaces coumarin with a 5-aryl-1,3,4-oxadiazole ring.
• Example: 3-{[5-(4-Aminophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)propanamide (8g) .
• Molecular Formula : C₁₇H₁₆N₆O₃S₂ (MW: 424.5).
• Activity : IC₅₀ = 1.878 ± 0.07 mM (alkaline phosphatase inhibition), outperforming the coumarin-thiazole hybrid in some cases .

N-(5-Methyl-1,3-thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)propanamide (CAS: 852130-22-4)

• Structure : Lacks the coumarin core; features a trimethoxyphenyl group.
• Molecular Formula : C₁₆H₁₈N₂O₄S (MW: 334.4) .

Key Structural and Functional Comparisons

Compound Class	Example CAS/Name	Molecular Formula	Molecular Weight	Key Features	Biological Activity (IC₅₀)
Coumarin-Thiazole Propanamide	Target Compound	C₂₁H₂₁N₃O₅S	427.5 (estimated)	Combines coumarin’s photostability with thiazole’s bioavailability.	Not explicitly reported
Coumarin-Benzimidazole	1574353-15-3	C₂₅H₂₇N₃O₄	433.5	Benzimidazole may enhance DNA binding but reduce solubility.	N/A
Oxadiazole-Thiazole	Compound 8g	C₁₇H₁₆N₆O₃S₂	424.5	Oxadiazole improves electron-withdrawing properties; better enzyme inhibition.	1.878 ± 0.07 mM
Trimethoxyphenyl-Thiazole	852130-22-4	C₁₆H₁₈N₂O₄S	334.4	High lipophilicity; potential CNS activity.	N/A

Preparation Methods

Bromoacetylation of 3-Acetylcoumarin

3-Acetylcoumarin undergoes bromination using reagents such as N-bromosuccinimide (NBS) or copper(II) bromide (CuBr₂) in anhydrous dichloromethane or tetrahydrofuran (THF). TBATB (tetrabutylammonium tribromide) has also been reported to achieve 85–92% yields of 3-(bromoacetyl)coumarin under mild conditions (25–40°C, 4–6 hours). The reaction mechanism proceeds via radical or electrophilic bromination, depending on the reagent.

Table 1: Bromination Conditions and Yields

Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
NBS	DCM	25	6	88
CuBr₂	THF	40	4	85
TBATB	Acetonitrile	30	5	92

Propanamide Chain Assembly

The propanamide linker is introduced via nucleophilic substitution or condensation reactions. 3-(Bromoacetyl)coumarin reacts with propane-1,3-diamine derivatives, though direct amidation is often challenging due to steric hindrance. Alternative routes employ activated esters or mixed anhydrides. For instance, coupling 3-(bromoacetyl)coumarin with N-(5-methyl-1,3-thiazol-2-yl)propanamide using EDCl/HOBt in dimethylformamide (DMF) achieves 78% yield after 12 hours at 0–5°C.

Thiazole Amine Preparation

The 5-methyl-1,3-thiazol-2-amine component is synthesized via Hantzsch thiazole cyclization. Thiourea reacts with α-bromo ketones (e.g., 2-bromo-5-methylacetophenone) in ethanol under reflux, followed by neutralization with ammonia to precipitate the thiazole amine. yields typically range from 70–80%.

Final Coupling and Amidation

The convergent synthesis involves coupling the bromoacetylcoumarin intermediate with the thiazole amine. In a representative procedure, 3-(bromoacetyl)-7-methoxy-4-methylcoumarin (1 equiv) and 5-methyl-1,3-thiazol-2-amine (1.2 equiv) are refluxed in acetone with potassium carbonate (2 equiv) for 8–10 hours, achieving 82% yield. Microwave-assisted synthesis reduces reaction time to 30 minutes with comparable efficiency.

Table 2: Coupling Reaction Optimization

Method	Solvent	Base	Temperature (°C)	Time	Yield (%)
Conventional	Acetone	K₂CO₃	60	8 h	82
Microwave	DMF	Et₃N	100	0.5 h	85

Analytical Characterization and Validation

Structural confirmation relies on NMR (¹H, ¹³C), IR, and mass spectrometry. The ¹H NMR spectrum of the final compound exhibits distinct signals: δ 2.41 (s, 3H, thiazole-CH₃), δ 3.89 (s, 3H, OCH₃), δ 6.25 (s, 1H, coumarin H-5), and δ 8.12 (s, 1H, thiazole H-4). IR stretches at 1720 cm⁻¹ (coumarin lactone) and 1650 cm⁻¹ (amide C=O) further validate the structure.

Challenges and Optimization Strategies

Key challenges include minimizing diketone byproducts during bromoacetylation and avoiding thiazole ring opening under basic conditions. Solvent selection (e.g., DMF vs. acetone) significantly impacts reaction efficiency. Catalytic additives like DMAP (4-dimethylaminopyridine) improve amidation yields by 10–15%.